6-Chloro-5-tert-butylindole

• Molecular Formula: C12H14ClN
• Molecular Weight: 207.70 g/mol
• IUPAC Name: 5-tert-butyl-6-chloro-1H-indole
• InChI: InChI=1S/C12H14ClN/c1-12(2,3)9-6-8-4-5-14-11(8)7-10(9)13/h4-7,14H,1-3H3
• InChI Key: FGPVMBXVTFPDIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=C2C(=C1)C=CN2)Cl

Description

6-Chloro-5-tert-butylindole is an indole derivative featuring a chlorine atom at the 6-position and a tert-butyl group at the 5-position of the indole scaffold. Indole derivatives are widely studied due to their biological relevance, particularly in pharmaceutical and agrochemical applications. The tert-butyl group enhances steric bulk and lipophilicity, which may influence binding affinity in biological systems, while the chloro substituent could modulate electronic effects.

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

The following compounds share structural similarities with 6-Chloro-5-tert-butylindole, differing in core scaffolds or functional groups. Key comparisons are summarized in Table 1 and discussed in detail below.

Table 1: Structural and Functional Comparison of 6-Chloro-5-tert-butylindole and Analogs

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Application/Relevance	Source
6-Chloro-5-tert-butylindole	Not available	Not available	Indole, chloro, tert-butyl	Hypothetical pharmaceutical intermediate	N/A
(+/-)-tert-Butyl 6-Chloro-5-hydroxy-3-oxohexanoate	C₁₀H₁₇ClO₄	236.69	Hexanoate ester, chloro, hydroxy, oxo	Rosuvastatin synthesis impurity
6-Chloro-5-(2-hydroxyethyl)indolin-2-one	C₁₀H₁₀ClNO₂	211.45*	Indolinone, chloro, hydroxyethyl	Pharmaceutical intermediate

*Calculated based on molecular formula.

Structural and Functional Differences

Core Scaffold

• 6-Chloro-5-tert-butylindole : Contains an indole core, a bicyclic structure with a six-membered benzene ring fused to a five-membered nitrogen-containing ring.
• (+/-)-tert-Butyl 6-Chloro-5-hydroxy-3-oxohexanoate: A linear hexanoate ester with a tert-butyl group, lacking aromaticity .
• 6-Chloro-5-(2-hydroxyethyl)indolin-2-one: Features an indolinone scaffold (a keto-modified indole derivative), introducing a lactam ring .

Substituent Effects

• The chloro substituent in all three compounds may improve metabolic stability or influence electronic interactions in target binding.
• The hydroxyethyl group in the indolinone derivative introduces hydrogen-bonding capability, which could enhance solubility or receptor interactions .

Physicochemical Properties

• Lipophilicity: The tert-butyl group in 6-Chloro-5-tert-butylindole and the hexanoate ester increases logP values compared to the hydroxyethyl-substituted indolinone.
• Solubility: The hydroxyethyl group in the indolinone derivative and the ester group in the hexanoate analog may improve aqueous solubility relative to the purely hydrophobic tert-butyl indole.